Cas no 162213-00-5 (3-Hexanol, 4-amino-3-ethyl-5-methyl-, (4S)-)

• Product Name: 3-Hexanol, 4-amino-3-ethyl-5-methyl-, (4S)-
• CAS No: 162213-00-5
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 1342270
• Update Time: 2024-08-17

3-Hexanol, 4-amino-3-ethyl-5-methyl-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanol, 4-amino-3-ethyl-5-methyl-, (4S)-

• Inchi： 1S/C9H21NO/c1-5-9(11,6-2)8(10)7(3)4/h7-8,11H,5-6,10H2,1-4H3/t8-/m0/s1
• InChI Key： NGTZZLFIMHYSSJ-QMMMGPOBSA-N
• SMILES： CCC(CC)(O)[C@@H](N)C(C)C

Computed Properties

• Exact Mass: 159.16243

Experimental Properties

• Density: 0.889±0.06 g/cm3(Predicted)
• Boiling Point: 249.7±13.0 °C(Predicted)
• PSA: 46.25
• pka: 12.96±0.50(Predicted)